4-[[2-(4-oxo-2-pyrrolidin-1-yl-1,3-thiazol-5-yl)acetyl]amino]-N-propylbenzamide

• IUPAC Name: 4-[[2-(4-oxo-2-pyrrolidin-1-yl-1,3-thiazol-5-yl)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C19H24N4O3S/c1-2-9-20-17(25)13-5-7-14(8-6-13)21-16(24)12-15-18(26)22-19(27-15)23-10-3-4-11-23/h5-8,15H,2-4,9-12H2,1H3,(H,20,25)(H,21,24)
• InChI Key: GQXMELMIFBRZQX-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)N=C(S2)N3CCCC3
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

4-[[2-(4-oxo-2-pyrrolidin-1-yl-1,3-thiazol-5-yl)acetyl]amino]-N-propylbenzamide is a compound that has been widely studied for its potential use in scientific research. It is a thiazole derivative that has shown promising results in various studies, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of the compound is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This leads to a reduction in inflammation and pain, as well as an increase in the body's natural defenses against disease.
Biochemical and Physiological Effects:
The compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as to increase the body's natural defenses against disease. It has also been found to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of this compound for lab experiments is its wide range of biological activities. It has been found to have anti-inflammatory, analgesic, and antipyretic effects, as well as potential use in the treatment of various diseases. However, one limitation of the compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are a number of future directions for research on this compound. One potential area of study is its use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another potential area of study is its use in the treatment of cancer, as it has been found to have anti-cancer properties in some studies. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects in different experimental settings.

Synthesis Methods

The synthesis of this compound involves the reaction of 4-aminobenzoic acid with propionyl chloride to form 4-propionamidobenzoic acid. The resulting compound is then reacted with thioamide and pyrrolidine to form 4-[[2-(4-oxo-2-pyrrolidin-1-yl-1,3-thiazol-5-yl)acetyl]amino]-N-propylbenzamide.

Scientific Research Applications

The compound has been studied extensively for its potential use in various scientific research applications. It has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.